Cas no 2866353-29-7 (Furo[2,3-b]pyridine, 2-(chloromethyl)-, hydrochloride (1:1) )

• Product Name: Furo[2,3-b]pyridine, 2-(chloromethyl)-, hydrochloride (1:1)
• CAS No: 2866353-29-7
• MF: C₈H₇Cl₂NO
• MW: 204.053280115128
• CID: 5561667
• Update Time: 2025-05-25

Furo[2,3-b]pyridine, 2-(chloromethyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Furo[2,3-b]pyridine, 2-(chloromethyl)-, hydrochloride (1:1)

• Inchi： 1S/C8H6ClNO.ClH/c9-5-7-4-6-2-1-3-10-8(6)11-7;/h1-4H,5H2;1H
• InChI Key： TZFKLBIWCOMAHR-UHFFFAOYSA-N
• SMILES： Cl.ClCC1=CC2C(=NC=CC=2)O1

Additional information on Furo[2,3-b]pyridine, 2-(chloromethyl)-, hydrochloride (1:1)

Furo[2,3-b]pyridine, 2-(chloromethyl)-, Hydrochloride (1:1): A Comprehensive Overview

Furo[2,3-b]pyridine, 2-(chloromethyl)-, Hydrochloride (1:1), also known by its CAS number 2866353-29-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of furo[2,3-b]pyridine, a bicyclic heterocyclic aromatic compound that has been extensively studied for its unique chemical properties and potential applications in drug design.

The structure of Furo[2,3-b]pyridine consists of a fused pyridine and furan ring system, which contributes to its aromaticity and stability. The substitution at the 2-position with a chloromethyl group introduces additional reactivity and functionalization potential. The hydrochloride salt form (1:1) suggests that the compound exists as a zwitterionic structure under certain conditions, which may influence its solubility and bioavailability.

Recent studies have highlighted the importance of furo[2,3-b]pyridine derivatives in medicinal chemistry. For instance, researchers have explored the use of these compounds as scaffolds for developing kinase inhibitors and other enzyme-targeting agents. The chloromethyl substitution at the 2-position provides a site for further functionalization, enabling the creation of diverse bioactive molecules with potential therapeutic applications.

In terms of synthesis, Furo[2,3-b]pyridine derivatives can be prepared through various routes, including cyclization reactions and coupling methods. The chloromethyl group can be introduced via nucleophilic substitution or alkylation reactions, depending on the starting materials and reaction conditions. The hydrochloride salt form is typically obtained by protonation of the nitrogen atom in the pyridine ring under acidic conditions.

The chemical stability of Furo[2,3-b]pyridine derivatives has been a subject of recent investigations. Studies indicate that these compounds exhibit good thermal stability and resistance to oxidation under mild conditions. However, their reactivity can be influenced by the substituents on the aromatic rings and the presence of electron-withdrawing or donating groups.

In terms of applications, Furo[2,3-b]pyridine derivatives have shown promise in several areas:

• Pharmacology: These compounds are being explored as potential leads for anti-cancer drugs due to their ability to inhibit key enzymes involved in cell proliferation.
• Material Science: The aromatic nature and stability of these compounds make them suitable candidates for use in organic electronics and optoelectronic devices.
• Biochemistry: Researchers are investigating their role as ligands in metalloenzyme inhibition and catalysis.

Recent advancements in computational chemistry have further enhanced our understanding of the electronic properties and reactivity of Furo[2,3-b]pyridine derivatives. Quantum mechanical calculations have provided insights into their frontier molecular orbitals and π-electron distribution, which are critical factors in determining their reactivity towards various chemical transformations.

In conclusion, Furo[2,3-b]pyridine, particularly its 2-(chloromethyl)-hydrochloride derivative (CAS No: 2866353-29-7), represents a valuable class of compounds with diverse applications across multiple scientific disciplines. Ongoing research continues to uncover new potential uses for these compounds while advancing our understanding of their chemical behavior and properties.